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Compound of Interest

Compound Name: Psb-KD107

Cat. No.: B10794380

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the stability and proper storage conditions for

Psb-KD107, a potent and selective agonist for the GPR18 receptor. Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring the reproducibility of

experimental results.

Product Information
IUPAC Name: 9-(2-(1H-indol-3-yl)ethyl)-1,3-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-

2,4(1H,3H)-dione[1]

CAS Number: 955121-65-0[2][3]

Molecular Formula: C₂₀H₂₂N₆O₂[2][3]

Molecular Weight: 378.44 g/mol

Appearance: Crystalline solid
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Stability and Storage Data
Proper storage is essential to prevent the degradation of Psb-KD107. The following table

summarizes the recommended storage conditions and observed stability based on supplier

information.

Form
Storage

Temperature
Duration Notes

Solid Powder -20°C ≥ 4 years Long-term storage.

0 - 4°C Days to weeks

Short-term storage.

Should be kept dry

and dark.

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months For stock solutions.

-20°C Up to 6 months For stock solutions.

Aqueous Solution Room Temperature
Not recommended for

more than one day

Prepare fresh for each

experiment.

Shipping Conditions: Psb-KD107 is typically shipped at ambient temperature as a non-

hazardous chemical and is stable for several weeks under these conditions.

Experimental Protocols
3.1. Preparation of Stock Solutions

Solubility:

DMSO: ~2 mg/mL

Dimethylformamide (DMF): ~2 mg/mL

Aqueous Buffers: Sparingly soluble. For aqueous solutions, it is recommended to first

dissolve Psb-KD107 in DMSO and then dilute with the aqueous buffer of choice. A 1:4

solution of DMSO:PBS (pH 7.2) yields a solubility of approximately 0.2 mg/mL.
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Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the vial of solid Psb-KD107 to room temperature before opening.

Weigh the desired amount of the compound using an analytical balance.

Add the appropriate volume of DMSO to achieve a 10 mM concentration (e.g., for 1 mg of

Psb-KD107, add 264.2 µL of DMSO).

Vortex or sonicate briefly to ensure complete dissolution.

Purge the stock solution with an inert gas (e.g., argon or nitrogen) before sealing the vial

to minimize oxidation.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

3.2. Protocol for Assessing Long-Term Stability (Hypothetical)

This protocol outlines a general procedure for a long-term stability study of Psb-KD107 solid

powder.

Sample Preparation:

Aliquot approximately 1-5 mg of solid Psb-KD107 into several amber glass vials.

Tightly seal the vials.

Prepare three sets of samples for each storage condition to be tested.

Storage Conditions:

Store the vials under the following conditions:

-20°C (recommended long-term storage)

4°C (refrigerated)

25°C / 60% Relative Humidity (ICH accelerated stability testing condition)
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40°C / 75% Relative Humidity (ICH accelerated stability testing condition)

Photostability: Expose one set of samples to a light source as per ICH Q1B guidelines.

Time Points for Analysis:

Analyze the samples at initial (time 0) and at subsequent time points (e.g., 1, 3, 6, 9, 12,

18, 24, and 36 months).

Analytical Method:

Use a stability-indicating High-Performance Liquid Chromatography (HPLC) method with

UV detection (λmax: 222, 302 nm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Column: C18 reverse-phase column.

Analysis: At each time point, dissolve a sample in an appropriate solvent (e.g., DMSO)

and inject it into the HPLC system.

Data Collection: Record the peak area of the Psb-KD107 peak and any new peaks that

appear, which may indicate degradation products.

Quantification: Calculate the percentage of Psb-KD107 remaining compared to the initial

time point. A significant decrease in the main peak area or the appearance of new peaks

suggests degradation.

Forced Degradation Studies:

To understand potential degradation pathways, expose Psb-KD107 solutions to stress

conditions:

Acidic: 0.1 N HCl at 60°C for 24 hours.

Basic: 0.1 N NaOH at 60°C for 24 hours.

Oxidative: 3% H₂O₂ at room temperature for 24 hours.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10794380/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-kd107-stability-and-storage
https://www.benchchem.com/product/b10794380/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-kd107-stability-and-storage
https://www.benchchem.com/product/b10794380/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-kd107-stability-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10794380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal: Heat solid and solution samples at 80°C for 48 hours.

Photolytic: Expose solutions to UV light.

Analyze the stressed samples by HPLC-MS to identify and characterize any degradation

products.
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Caption: GPR18 signaling pathway activated by Psb-KD107.
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Caption: Experimental workflow for Psb-KD107 stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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